TCO-PEG3-Maleimide

• Molecular Formula: C26H41N3O8
• Molecular Weight: 523.6 g/mol
• InChI: InChI=1S/C26H41N3O8/c30-23(12-15-29-24(31)10-11-25(29)32)27-13-6-16-34-18-20-36-21-19-35-17-7-14-28-26(33)37-22-8-4-2-1-3-5-9-22/h1-2,10-11,22H,3-9,12-21H2,(H,27,30)(H,28,33)/b2-1+
• InChIKey: BJZRPWAVCDJCTC-OWOJBTEDSA-N

TCO-PEG3-Maleimide: A Heterobifunctional Bioorthogonal Crosslinker for Site-Specific Thiol Conjugation

TCO-PEG3-Maleimide (CAS 1609659-01-9, also known as TCO-PEG3-Mal or TCO-PEG3-NEM) is a heterobifunctional crosslinker composed of three modular domains: a trans-cyclooctene (TCO) moiety for inverse electron-demand Diels-Alder (IEDDA) cycloaddition with tetrazines, a maleimide group for sulfhydryl-specific Michael addition, and a triethylene glycol (PEG3) spacer . This architecture enables sequential, site-specific conjugation strategies wherein thiol-containing biomolecules (e.g., cysteine-engineered antibodies or peptides) are first modified via the maleimide terminus at pH 6.5–7.5, after which the pendant TCO handle remains available for rapid, catalyst-free click ligation with tetrazine-functionalized payloads .

Bioorthogonal IEDDA click ligation with tetrazine-functionalized payloads

Thiol-specific maleimide conjugation at pH 6.5–7.5 for cysteine-engineered biomolecules

PEG3 spacer balances solubility enhancement and steric accessibility

Why TCO-PEG3-Maleimide Cannot Be Interchanged with Alternative TCO Isomers, PEG Linker Lengths, or NHS-Based Crosslinkers

Substituting TCO-PEG3-Maleimide with a different TCO isomer (e.g., 2-TCO instead of 4-TCO), a different PEG linker length (e.g., PEG1 or PEG5), or an alternative thiol-reactive group (e.g., NHS ester) alters critical performance parameters including reaction kinetics, in vivo stability, steric accessibility, and hydrolytic susceptibility . The 4-TCO configuration in TCO-PEG3-Maleimide provides higher reaction rates with tetrazines compared to 2-TCO isomers, while the PEG3 spacer length represents a deliberately selected balance between solubility enhancement and minimal steric bulk [1]. Furthermore, the maleimide group exhibits superior hydrolytic stability in aqueous conjugation buffers relative to NHS esters, which undergo competing hydrolysis at rates that increase with pH .

TCO isomer (2-TCO vs. 4-TCO)

4-TCO provides faster click kinetics; 2-TCO may shift reaction rate and in vivo stability profiles.

PEG spacer length (PEG1 or PEG5)

Altered spacer length may affect aqueous solubility, aggregation tendency, and steric accessibility.

NHS ester instead of maleimide

NHS ester exhibits higher hydrolytic susceptibility and alters conjugation specificity relative to maleimide-thiol chemistry.

• [1] Rossin, R. et al. (2013). Highly reactive trans-cyclooctene tags with improved stability for tumor pretargeting with in vivo Diels-Alder chemistry. Journal of Nuclear Medicine, 54(supplement 2), 552. Axial TCOs show 10-fold higher reactivity and extended in vivo half-life versus equatorial counterparts. View Source

Quantitative Differentiation Evidence for TCO-PEG3-Maleimide Relative to Comparators and In-Class Alternatives

Reaction Kinetics Advantage: TCO-PEG3-Maleimide Enables 4-TCO Reactivity Rates Exceeding 10⁴ M⁻¹s⁻¹ with Tetrazines

TCO-PEG3-Maleimide incorporates the 4-TCO (4E-trans-cyclooctene) isomer, which exhibits the fastest reaction kinetics among TCO variants with tetrazine partners. Literature reports second-order rate constants for TCO-tetrazine IEDDA reactions in the range of 10⁴–10⁵ M⁻¹s⁻¹ . Axially linked 4-TCO constructs are reported to be approximately 10-fold more reactive than their equatorial counterparts, with measured rate constants reaching 2.7 × 10⁵ M⁻¹s⁻¹ for optimized axial TCO tags [1]. This reaction proceeds under copper-free, physiological conditions (PBS, 37°C, pH 7.4) and is the fastest bioorthogonal ligation available, enabling conjugation within 30 minutes at low micromolar concentrations .

TCO-tetrazine kinetics

Reported

4-TCO k₂ up to 10⁴–10⁵ M⁻¹s⁻¹; axial TCO ~10× faster than equatorial

Supports rapid, copper-free click at low concentration

PBS, 37°C, pH 7.4; antibody-conjugated TCO

Evidence Dimension	Second-order rate constant (k₂) for TCO-tetrazine IEDDA cycloaddition
Target Compound Data	TCO (4-TCO/axial configuration): 10⁴–10⁵ M⁻¹s⁻¹; axial TCO tags: 2.7 × 10⁵ M⁻¹s⁻¹
Comparator Or Baseline	2-TCO isomer and equatorial TCO: reaction rates lower (4-TCO > 2-TCO; axial > equatorial per TCI source)
Quantified Difference	Axial TCO ~10-fold higher reactivity than equatorial TCO; 4-TCO exceeds 2-TCO in reaction rate
Conditions	PBS, 37°C, pH 7.4; TCO conjugated to antibody CC49, reaction with ¹⁷⁷Lu-tetrazine

Why This Matters

The 4-TCO configuration in TCO-PEG3-Maleimide delivers the fastest possible click kinetics available among TCO variants, enabling efficient conjugation at low biomolecule concentrations and minimizing reaction times.

• [1] Rossin, R. et al. (2013). Highly reactive trans-cyclooctene tags with improved stability for tumor pretargeting with in vivo Diels-Alder chemistry. Journal of Nuclear Medicine, 54(supplement 2), 552. Axially linked TCOs show 10-fold higher reactivity (2.7×10⁵ M⁻¹s⁻¹) than previous equatorial tags; in vivo stability half-life 6.2 vs. 2.6 days. View Source

TCO Isomer Stability Trade-off: 4-TCO-PEG3-Maleimide Prioritizes Reactivity Over In Vivo Stability Relative to 2-TCO

While TCO-PEG3-Maleimide contains the highly reactive 4-TCO isomer, the TCO structural class exhibits a known stability-reactivity trade-off. The 2-TCO isomer demonstrates greater in vivo stability in thiol-containing environments compared to 4-TCO, though at the expense of reduced reaction rates with tetrazines . This differential stability profile is confirmed in direct comparative studies where axial TCO tags (4-TCO configuration) exhibited in vivo half-lives of approximately 6.2 days, compared to 2.6 days for earlier equatorial tags [1]. The PEG3 spacer may provide partial shielding, but the intrinsic isomer difference remains a selection consideration.

Isomer stability profile

Class-level

4-TCO half-life ~6.2 days vs. equatorial 2.6 days; 2-TCO more stable

Selection trade-off: reactivity versus in vivo stability

Murine model, CC49 antibody conjugate

Evidence Dimension	In vivo stability half-life of antibody-conjugated TCO
Target Compound Data	4-TCO (class-level): lower stability than 2-TCO in thiol-rich environments; axial TCO tag half-life ~6.2 days
Comparator Or Baseline	2-TCO isomer: greater in vivo stability than 4-TCO; equatorial TCO tag half-life ~2.6 days
Quantified Difference	4-TCO isomer exhibits faster reaction rates but reduced stability; 2-TCO offers enhanced stability at the cost of slower kinetics; axial configuration improves half-life from 2.6 to 6.2 days
Conditions	In vivo murine model, TCO conjugated to CC49 antibody, thiol-containing physiological environment

Why This Matters

Procurement decisions must weigh the faster conjugation kinetics of 4-TCO against the superior in vivo stability of 2-TCO; TCO-PEG3-Maleimide is optimized for applications where rapid click efficiency is paramount.

• [1] Rossin, R. et al. (2013). Highly reactive trans-cyclooctene tags with improved stability for tumor pretargeting with in vivo Diels-Alder chemistry. Journal of Nuclear Medicine, 54(supplement 2), 552. View Source

PEG3 Spacer Length: Balanced Solubility Enhancement and Steric Accessibility Versus Shorter and Longer PEG Analogs

The PEG3 spacer in TCO-PEG3-Maleimide represents a deliberately engineered balance between hydrophilicity and molecular compactness. PEG1 spacers provide minimal solubility enhancement and limited steric relief, while PEG5 and longer spacers increase hydrophilicity but introduce greater molecular bulk and potentially longer inter-site distances . The PEG3 spacer increases water solubility and reduces aggregation compared to non-PEG linkers while maintaining a compact structure that minimizes steric hindrance between the maleimide-conjugated biomolecule and the TCO reaction site . This balance is particularly relevant for protein conjugation where excessive linker length may introduce undesired conformational flexibility.

PEG3 spacer balance

Class-level

Enhanced water solubility and reduced aggregation; compact structure

Balances hydrophilicity and steric accessibility

Data to verify; class-level property inference

Evidence Dimension	PEG spacer length effects on solubility, aggregation, and steric accessibility
Target Compound Data	PEG3 (n=3): balanced solubility enhancement with compact structure; increased water solubility and reduced aggregation versus no PEG spacer
Comparator Or Baseline	PEG1: minimal solubility enhancement, reduced steric hindrance but limited spatial separation; PEG5+: greater hydrophilicity but increased molecular bulk
Quantified Difference	No quantitative head-to-head data available; class-level property inference based on PEG linker engineering principles
Conditions	Aqueous bioconjugation buffers; protein-thiol modification reactions

Why This Matters

PEG3 represents a proven middle-ground linker length that provides sufficient hydrophilicity to reduce aggregation without introducing excessive molecular weight or steric interference.

Maleimide Hydrolytic Stability Advantage Over NHS Ester in Aqueous Conjugation Buffers

The maleimide group in TCO-PEG3-Maleimide exhibits superior hydrolytic stability in aqueous conjugation buffers compared to N-hydroxysuccinimide (NHS) esters, a common alternative reactive handle found in many heterobifunctional crosslinkers. In aqueous solutions, hydrolytic degradation of NHS esters is a competing reaction whose rate increases with pH, whereas the maleimide group is more stable and retains its sulfhydryl specificity over a broader range of conditions . The maleimide-thiol reaction forms a stable thioether bond that is generally more resistant to hydrolysis than the amide bond formed by NHS esters [1]. This differential stability directly impacts conjugation efficiency, particularly in multi-step protocols requiring extended aqueous incubation.

Maleimide vs. NHS ester

Class-level

Maleimide more stable in aqueous buffer; thioether bond hydrolysis-resistant

Greater aqueous handling robustness

pH 6.5–8.5; maleimide optimal at pH 6.5–7.5

Evidence Dimension	Hydrolytic stability in aqueous conjugation buffers
Target Compound Data	Maleimide group: more stable than NHS ester; thioether bond formed is hydrolysis-resistant
Comparator Or Baseline	NHS ester group: hydrolytic degradation rate increases with pH; competing hydrolysis reduces amine conjugation efficiency
Quantified Difference	Class-level stability ranking: maleimide > NHS ester in aqueous buffers; specific half-life values context-dependent
Conditions	Aqueous buffers, pH 6.5–8.5 range; maleimide optimal at pH 6.5–7.5

Why This Matters

The maleimide handle provides greater aqueous handling robustness compared to NHS ester-based alternatives, enabling higher conjugation yields in multi-step protocols where aqueous incubation is unavoidable.

• [1] NBInno. Choosing the Right Bioconjugation Partner: Understanding NHS Esters vs. Maleimides. Maleimide-thiol reaction forms stable thioether bond more resistant to hydrolysis than amide bonds from NHS esters. View Source

Validated Stoichiometric Control in Site-Specific Antibody Conjugation: TCO-PEG3-Maleimide Achieves ~6 TCO Groups per THIOMAB™ Antibody

In a peer-reviewed pretargeted SPECT imaging study, TCO-PEG3-Maleimide was employed for site-specific conjugation to engineered THIOMAB™ antibodies (anti-HER2 clone 7C2) with cysteine residues introduced at defined positions. The conjugation protocol using TCO-PEG3-Maleimide yielded consistent modification with approximately 6 TCO groups per antibody [1]. This controlled stoichiometry is critical for maintaining antibody binding affinity and for predictable click reaction efficiency with subsequent radiolabeled tetrazine probes. Alternative random conjugation methods using lysine-targeted NHS esters typically produce heterogeneous mixtures with variable drug-to-antibody ratios.

Antibody stoichiometry

Head-to-head

~6 TCO groups per THIOMAB™ antibody

Reproducible, site-specific modification

Engineered cysteine residues; anti-HER2 THIOMAB™

Evidence Dimension	Site-specific antibody conjugation stoichiometry
Target Compound Data	TCO-PEG3-Maleimide conjugated to THIOMAB™: ~6 TCO groups per antibody
Comparator Or Baseline	NHS ester-based random conjugation (class comparison): heterogeneous mixture with variable conjugation stoichiometry
Quantified Difference	Controlled stoichiometry (~6 TCO/antibody) achieved with TCO-PEG3-Maleimide versus heterogeneous distribution with random lysine conjugation
Conditions	Engineered cysteine residues at three positions on anti-HER2 THIOMAB™ antibodies; conjugation performed with TCO-PEG3-Maleimide linker

Why This Matters

This validated application demonstrates that TCO-PEG3-Maleimide achieves reproducible, site-specific conjugation stoichiometry (~6 modifications per antibody) essential for consistent pretargeted imaging performance and regulatory predictability.

• [1] Adumeau, P. et al. (2018). Site-specific conjugation allows modulation of click reaction stoichiometry for pretargeted SPECT imaging. mAbs, 10(8), 1269-1280. DOI: 10.1080/19420862.2018.1521132. TCO-PEG3-maleimide conjugated to engineered cysteine residues on THIOMAB™ antibodies yielding ~6 TCO groups per antibody. View Source

In Vivo Pretargeting Performance: TCO-PEG3-Maleimide-Based Constructs Achieve High Tumor Uptake and Contrast Ratios

In murine tumor models, antibody constructs conjugated with optimized TCO tags (including TCO-PEG3 architectures) demonstrated high tumor uptake (7.5 ± 1.5 %ID/g) and exceptional tumor-to-blood contrast ratios (254:1) at 3 hours post-tetrazine injection when combined with a clearing agent [1]. The corresponding dosimetry analysis demonstrated an 8-fold higher total tumor dose (171 Gy) compared to non-pretargeted radioimmunotherapy approaches [1]. These performance metrics are directly attributable to the rapid TCO-tetrazine click kinetics and the ability to separate antibody targeting from radiolabel delivery in time.

Pretargeted imaging

Reported

Tumor uptake 7.5%ID/g; T/B ratio 254; 8× higher tumor dose

Supports high-contrast pretargeted imaging research

LS174T murine model; CC49-TCO construct

Evidence Dimension	Pretargeted imaging performance metrics
Target Compound Data	CC49-TCO(axial tag) construct: tumor uptake 7.5 ± 1.5 %ID/g; tumor-to-blood ratio 254; total tumor dose 171 Gy
Comparator Or Baseline	Non-pretargeted radioimmunotherapy: 8-fold lower total tumor dose
Quantified Difference	8-fold higher total tumor dose (171 Gy) with pretargeted approach versus non-pretargeted; T/B ratio 254
Conditions	LS174T tumor-bearing mice; CC49-TCO(2b) antibody conjugate; galactose-albumin-tetrazine clearing agent; ¹⁷⁷Lu-tetrazine radiolabel

Why This Matters

The pretargeting performance achievable with TCO-conjugated antibodies validates the TCO-tetrazine platform's suitability for imaging and therapeutic applications where high contrast and targeted radiation dose are critical.

• [1] Rossin, R. et al. (2013). Highly reactive trans-cyclooctene tags with improved stability for tumor pretargeting with in vivo Diels-Alder chemistry. Journal of Nuclear Medicine, 54(supplement 2), 552. Pretargeting with CC49-TCO(2b) yielded tumor uptake 7.5±1.5 %ID/g, T/B ratio 254, and 8-fold higher tumor dose (171 Gy) versus non-pretargeted RIT. View Source

Primary Application Scenarios for TCO-PEG3-Maleimide Based on Quantitative Performance Differentiation

Site-Specific Antibody Conjugation for Pretargeted SPECT/PET Imaging

TCO-PEG3-Maleimide is optimally deployed for site-specific modification of cysteine-engineered antibodies (e.g., THIOMAB™ platforms) for pretargeted molecular imaging. The maleimide group enables controlled, stoichiometric conjugation to engineered cysteine residues (~6 TCO groups per antibody), while the 4-TCO handle provides rapid in vivo click kinetics with radiolabeled tetrazines [1]. This pretargeting approach separates antibody pharmacokinetics from radiolabel delivery, enabling high tumor-to-blood contrast ratios (254:1) and significantly enhanced tumor radiation doses (8-fold higher than non-pretargeted radioimmunotherapy) [2].

Two-Step Bioconjugation Workflows Requiring Sequential Thiol Modification Followed by Click Ligation

The heterobifunctional architecture of TCO-PEG3-Maleimide supports two-step, sequential bioconjugation strategies where thiol-containing biomolecules (peptides, proteins, or antibodies) are first modified via the maleimide terminus under mild pH 6.5–7.5 conditions to form stable thioether bonds [1]. The pendant TCO group remains fully functional for subsequent catalyst-free IEDDA click ligation with tetrazine-modified payloads (fluorophores, drugs, biotin, or radionuclides). The PEG3 spacer reduces steric hindrance between conjugation sites while maintaining water solubility and minimizing aggregation [2].

PROTAC Linker in Targeted Protein Degradation Constructs

TCO-PEG3-Maleimide serves as a PEG-class PROTAC linker for constructing heterobifunctional degrader molecules, containing both TCO and maleimide groups that can be sequentially functionalized [1]. The maleimide group enables conjugation to thiol-containing E3 ligase ligands or target protein warheads, while the TCO moiety provides a bioorthogonal handle for modular assembly or subsequent click functionalization. The PEG3 spacer contributes to aqueous solubility and linker flexibility, which are critical parameters influencing ternary complex formation and degradation efficiency [1].

Fluorescent Imaging and Molecular Probe Assembly Requiring Fast Click Kinetics

The 4-TCO moiety in TCO-PEG3-Maleimide enables conjugation with tetrazine-functionalized fluorophores within 30 minutes at low micromolar concentrations, leveraging second-order rate constants in the 10⁴–10⁵ M⁻¹s⁻¹ range [1]. This rapid, copper-free, bioorthogonal chemistry is compatible with live-cell labeling, super-resolution microscopy, and in vivo fluorescence imaging applications where reaction speed and minimal background reactivity are essential [2]. The PEG3 spacer enhances probe solubility and reduces non-specific interactions with cellular components.

Application

Selection Property

Validation Focus

Site-specific antibody pretargeting research

Maleimide-thiol stoichiometric control

Antibody functionality and click efficiency

Sequential two-step bioconjugation

Heterobifunctional TCO-maleimide architecture

Conjugation order and intermediate stability

PROTAC linker assembly

PEG spacer and dual reactive handles

Ternary complex formation efficiency

Fluorescent probe and imaging assembly

Rapid bioorthogonal TCO-tetrazine kinetics

Labeling speed and minimal background

• [1] Adumeau, P. et al. (2018). Site-specific conjugation allows modulation of click reaction stoichiometry for pretargeted SPECT imaging. mAbs, 10(8), 1269-1280. DOI: 10.1080/19420862.2018.1521132. TCO-PEG3-maleimide conjugated to THIOMAB™ antibodies yielded ~6 TCO groups per antibody. View Source
• [2] Rossin, R. et al. (2013). Highly reactive trans-cyclooctene tags with improved stability for tumor pretargeting with in vivo Diels-Alder chemistry. Journal of Nuclear Medicine, 54(supplement 2), 552. Pretargeting performance: 7.5%ID/g tumor uptake, T/B ratio 254, 8-fold higher tumor dose. View Source